Cas no 2199601-88-0 (6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-2-carbonitrile)

• Product Name: 6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-2-carbonitrile
• CAS No: 2199601-88-0
• MF: C₁₁H₁₀F₂N₂O
• MW: 224.206709384918
• CID: 5326330
• Update Time: 2025-10-18

6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[(3,3-difluorocyclobutyl)methoxy]pyridine-2-carbonitrile
• 6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-2-carbonitrile

• Inchi： 1S/C11H10F2N2O/c12-11(13)4-8(5-11)7-16-10-3-1-2-9(6-14)15-10/h1-3,8H,4-5,7H2
• InChI Key： SFEJFRWQTKMOEP-UHFFFAOYSA-N
• SMILES： FC1(CC(COC2C=CC=C(C#N)N=2)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-2-carbonitrile

6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-2-carbonitrile: A Comprehensive Overview

6-[(3,3-Difluorocyclobutyl)methoxy]pyridine-2-carbonitrile, identified by the CAS registry number 2199601-88-0, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development. The molecule consists of a pyridine ring substituted with a cyano group at the 2-position and a methoxy group at the 6-position, which is further connected to a 3,3-difluorocyclobutyl moiety. This combination of functional groups imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of fluorinated cyclobutane derivatives in medicinal chemistry. The presence of the 3,3-difluorocyclobutyl group in this compound introduces a rigid and strained structure, which can enhance molecular stability and improve bioavailability. Researchers have explored the synthesis of similar compounds using various methodologies, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling. These advancements have not only streamlined the production process but also opened new avenues for modifying the substituents on the pyridine ring to optimize pharmacokinetic properties.

The pyridine core of this compound is known for its aromaticity and ability to participate in hydrogen bonding, which are critical for drug-receptor interactions. The cyano group at the 2-position further enhances the molecule's electron-withdrawing characteristics, potentially influencing its reactivity in biological systems. Recent findings suggest that such modifications can lead to improved selectivity in enzyme inhibition assays, making this compound a promising candidate for anti-inflammatory and antiviral drug discovery.

In terms of synthesis, the preparation of 6-[(3,3-difluorocyclobutyl)methoxy]pyridine-2-carbonitrile involves a multi-step process that typically begins with the bromination of pyridine derivatives followed by nucleophilic substitution reactions. The introduction of the difluorocyclobutyl group requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to accelerate reaction times while maintaining product quality.

From an application standpoint, this compound has shown potential in modulating cellular signaling pathways associated with neurodegenerative diseases. Preclinical studies indicate that it exhibits moderate activity against certain kinases involved in Alzheimer's disease progression. Furthermore, its ability to penetrate cellular membranes suggests it could serve as a lead compound for developing therapies targeting intracellular pathogens.

Despite its promising attributes, challenges remain in fully harnessing the therapeutic potential of this compound. Issues such as off-target effects and bioavailability need to be addressed through further optimization studies. Collaborative efforts between chemists and biologists are essential to unlock its full potential in drug development.

In conclusion, 6-[(3,3-difluorocyclobutyl)methoxy]pyridine-2-carbonitrile represents a significant advancement in organic synthesis with broad implications for medicinal chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery.